Phloroglucinol

Specification

• CAS No.: 108-73-6
• Molecular Formula: C6H6O3
• Molecular Weight: 126.11 g/mol
• IUPAC Name: benzene-1,3,5-triol
• Standard InChI: InChI=1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H
• Standard InChI Key: QCDYQQDYXPDABM-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1O)O)O
• Canonical SMILES: C1=C(C=C(C=C1O)O)O
• Appearance: White solid
• Melting Point: 218.5 °C

Introduction

Phloroglucinol (C₆H₆O₃), a benzenetriol with hydroxyl groups at positions 1, 3, and 5, is a versatile compound with applications spanning pharmaceuticals, analytical chemistry, and materials science. This article synthesizes data from diverse sources to provide a comprehensive overview of its properties, synthesis, pharmacological effects, and analytical methods.

Pharmacological Applications

Phloroglucinol exhibits antispasmodic, antioxidant, and anticancer properties:

Antispasmodic Effects

• Reduces colonic motility in IBS patients, improving symptoms like abdominal pain and bloating.

• In a double-blind trial (n=307), phloroglucinol/trimethoxybenzene组合 reduced pain intensity more effectively than placebo (p<0.05).

Neuroprotective and Anticancer Activity

• Protects neurons from β-amyloid-induced damage in Alzheimer’s models.

• Induces apoptosis in HT-29 colon cancer cells and inhibits breast cancer metastasis.

Clinical Use in Endoscopy

• Oral phloroglucinol (50 mg) suppressed gastric peristalsis in 71 patients during unsedated EGD, enhancing procedural ease (p<0.001 vs placebo).

Pharmacokinetics

Studies in healthy volunteers reveal:

Parameter	IV (40 mg)	Oral (160 mg)
Cₘₐₓ	1,200 ng/mL	450 ng/mL
Tₘₐₓ	0.08 h	0.26 h
t₁/₂	1.5 h	1.3 h
AUC₀–∞	1,800 ng·h/mL	1,200 ng·h/mL

Linear pharmacokinetics were observed up to 160 mg.

Analytical Methods

A validated HPLC-MS/MS method quantifies phloroglucinol in plasma:

Parameter	Value
Linearity	5–1,000 ng/mL (r²=0.998)
Recovery	85–92%
Precision	<10% RSD
LOD	2 ng/mL

Industrial and Research Applications

• Coupling agent in textile dyeing.

• Precursor for explosives (e.g., trinitrophloroglucinol) and pharmaceuticals like flopropione.

• Used in microporous polymer frameworks for gas adsorption.